![molecular formula C16H12BrN3O3 B2409285 N~3~-(3-bromobenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide CAS No. 1251611-88-7](/img/structure/B2409285.png)
N~3~-(3-bromobenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N~3~-(3-bromobenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide” is a derivative of 1,8-naphthyridine . 1,8-Naphthyridines are an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties .
Synthesis Analysis
The synthesis of 1,8-naphthyridines has been achieved through various methods, including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one . A specific synthesis method for “this compound” is not mentioned in the available literature.Mechanism of Action
Target of Action
It’s known that 1,8-naphthyridine derivatives have shown diverse biological activities . They have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
It’s known that 1,8-naphthyridine derivatives interact with their targets, leading to various biological activities .
Biochemical Pathways
1,8-naphthyridine derivatives are known to influence various biological activities, suggesting they may affect multiple biochemical pathways .
Pharmacokinetics
In silico computational studies are often performed to predict the binding modes and pharmacokinetic parameters of similar derivatives .
Result of Action
1,8-naphthyridine derivatives have been associated with various biological activities, suggesting they may have diverse molecular and cellular effects .
Advantages and Limitations for Lab Experiments
One advantage of using N~3~-(3-bromobenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide in lab experiments is its ability to inhibit specific enzymes and proteins in the body. This makes it a useful tool for studying the role of these enzymes and proteins in various biological processes. Additionally, this compound has been shown to have low toxicity in animal models, making it a potentially safe compound to use in lab experiments. One limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N~3~-(3-bromobenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide. One direction is the further study of its anti-cancer properties, particularly in vivo studies to determine its efficacy as a cancer treatment. Another direction is the study of its potential as an anti-inflammatory agent, particularly in the treatment of chronic inflammatory diseases such as arthritis. Additionally, the potential neuroprotective effects of this compound warrant further study, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, the optimization of the synthesis method for this compound may lead to the development of more efficient and cost-effective methods for its production.
Synthesis Methods
The synthesis of N~3~-(3-bromobenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide involves a multi-step process. The first step involves the reaction of 3-bromobenzylamine with 2,6-dibromo-4-hydroxybenzaldehyde to form a Schiff base. The Schiff base is then reacted with 1,2-dihydro-3H-naphtho[1,8-bc]pyridin-3-one to form the final product. The synthesis method has been optimized to yield high purity and high yield of the final product.
Scientific Research Applications
N~3~-(3-bromobenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as an anti-cancer agent, due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory agent, due to its ability to reduce inflammation in the body. Additionally, this compound has been studied for its potential as a neuroprotective agent, due to its ability to protect neurons from damage.
properties
IUPAC Name |
N-[(3-bromophenyl)methyl]-4-hydroxy-2-oxo-1H-1,8-naphthyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3O3/c17-10-4-1-3-9(7-10)8-19-15(22)12-13(21)11-5-2-6-18-14(11)20-16(12)23/h1-7H,8H2,(H,19,22)(H2,18,20,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXWCCOXXVZBWSX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CNC(=O)C2=C(C3=C(NC2=O)N=CC=C3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.